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Compound of Interest

Compound Name: 2,3-Dichlorobenzoyl chloride

Cat. No.: B057046

Essential Guide to Handling 2,3-Dichlorobenzoyl
Chloride

This document provides immediate safety, operational, and disposal guidance for laboratory
personnel, including researchers, scientists, and drug development professionals, working with
2,3-Dichlorobenzoyl chloride. Adherence to these procedures is critical for ensuring personal
safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2,3-Dichlorobenzoyl chloride is a corrosive substance that can cause severe skin burns, eye
damage, and respiratory irritation.[1][2][3][4] It is also a lachrymator, meaning it can cause
tearing.[1] The primary hazards are summarized below, along with the mandatory PPE required

for safe handling.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b057046?utm_src=pdf-interest
https://www.benchchem.com/product/b057046?utm_src=pdf-body
https://www.benchchem.com/product/b057046?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-5-Y2.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09506&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichlorobenzoyl-chloride
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09506~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2019:45:42~~2%203-Dichlorobenzoyl%20chloride~~
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-5-Y2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Statement

GHS Classification

H314: Causes severe skin burns and eye
damage.[1][2][3][4][5]

Skin Corrosion/Irritation (Category 1B), Serious
Eye Damage/Eye Irritation (Category 1)[2][3]

H335: May cause respiratory irritation.[1][2]

Specific target organ toxicity (single exposure)
[Category 3], Target Organs - Respiratory
system.[1][2]

Table 1: Hazard Classifications for 2,3-Dichlorobenzoyl Chloride.

A comprehensive PPE strategy is essential to mitigate the risks associated with handling this

chemical. The following table outlines the minimum required PPE.
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Personal Protective
Body Part . Standards & Remarks
Equipment (PPE)

Must comply with OSHA's 29
CFR 1910.133 or European
) Standard EN166.[2][7]
Chemical safety goggles and a )
Eyes/Face ) Eyewash stations and safety
full-face shield.[5][6] ]
showers must be in close

proximity to the workstation.[2]

[7]

] ) Launder contaminated clothing

Wear appropriate protective )
) before reuse.[5] For solids, any
gloves and clothing to prevent ) ) )
. . barrier preventing penetration
Skin/Body skin exposure, such as a full- ) ) )
is suitable, but the material's

sleeved apron or coveralls.[5]

[8]19]

chemical resistance is crucial if

there's a risk of it dissolving.

] ] Regularly replace gloves to
Chemical-resistant gloves )
Hands o prevent permeation by
(e.g., Nitrile gloves).[6] )
chemicals.[10]

Work should be conducted in a
chemical fume hood.[2] If a
fume hood is unavailable or for
emergency situations, use a
NIOSH/MSHA or European
Respiratory Standard EN 149 approved

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European

respirator with a particulate
Standard EN 149.[7]

filter.[7] A self-contained
breathing apparatus may be
necessary for spills or

emergencies.[8]

Table 2: Personal Protective Equipment (PPE) for 2,3-Dichlorobenzoyl Chloride.

Operational Plan: Handling and Storage

Safe Handling Protocol:
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Ventilation: Always handle 2,3-Dichlorobenzoyl chloride in a well-ventilated area,
preferably within a chemical fume hood.[2]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust
or fumes.[5] Do not get it in your eyes, on your skin, or on your clothing.[2]

Hygienic Practices: Do not eat, drink, or smoke in the handling area.[1][5] Wash hands
thoroughly with soap and water after handling.[5]

Incompatible Materials: Keep the substance away from water, strong bases, alcohols, and
oxidizing agents.[1][7] Be aware that it reacts with water and can release heat or flammable
hydrogen gas upon contact with some metals.[1]

Storage Protocol:
Store in a cool, dry, and well-ventilated area designated as a corrosives area.[2][5]

Keep containers tightly sealed to prevent moisture contact.[1][2][5] The substance is
moisture-sensitive.[1][9]

Store away from incompatible materials and foodstuffs.[5]

Protect containers from physical damage and inspect them regularly for leaks.[5]
Emergency and Disposal Plan

Spill Response Protocol:

Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, use a dry chemical absorbent to clean up.[1] Avoid generating
dust.[5] For major spills, dike the area to contain the substance.[1]

Cleanup: Use explosion-proof equipment for cleanup.[1] Sweep or shovel the spilled material
into a suitable, labeled container for disposal.[1][5] Do not use water for cleanup.[7]
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e PPE: Only qualified personnel wearing appropriate PPE should respond to a spill.[1]

First-Aid Measures:

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open.[2][4][5] Seek immediate medical attention.[2][4]

o Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin with
large amounts of water, using a safety shower if available.[5] Continue flushing until advised
to stop by a medical professional.[5]

 Inhalation: Move the person to fresh air.[2][5] If breathing is difficult or has stopped, provide
artificial respiration.[2][5] Seek immediate medical attention.[2][5]

¢ Ingestion: Rinse the mouth with water.[1][5] Do NOT induce vomiting.[1][2][5] Seek
immediate medical attention.[2]

Disposal Protocol:

» Dispose of 2,3-Dichlorobenzoyl chloride and any contaminated materials at an approved
waste disposal plant.[1][2][5][11]

 All disposal practices must be in accordance with local, regional, and national hazardous
waste regulations.[2]

Workflow and Logical Relationships

The following diagram illustrates the standard operating procedure for handling 2,3-
Dichlorobenzoyl chloride from receipt to disposal.
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Workflow for Handling 2,3-Dichlorobenzoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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